Cas no 87327-70-6 (1-(2-chloro-6-fluorophenyl)ethan-1-ol)

1-(2-chloro-6-fluorophenyl)ethan-1-ol structure
87327-70-6 structure
Product Name:1-(2-chloro-6-fluorophenyl)ethan-1-ol
CAS No:87327-70-6
MF:C8H8ClFO
MW:174.599925041199
MDL:MFCD16301573
CID:4663406
PubChem ID:13304279
Update Time:2025-09-26

1-(2-chloro-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-6-fluorophenyl)ethan-1-ol
    • 1-(2-Chloro-6-fluoro-phenyl)-ethanol
    • MDL: MFCD16301573
    • Inchi: 1S/C8H8ClFO/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3
    • InChI Key: XOKZEMDWMJPKRO-UHFFFAOYSA-N
    • SMILES: C(C1=C(F)C=CC=C1Cl)(O)C

Computed Properties

  • Exact Mass: 174.0247707g/mol
  • Monoisotopic Mass: 174.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 221.2±25.0 °C at 760 mmHg
  • Flash Point: 87.6±23.2 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(2-chloro-6-fluorophenyl)ethan-1-ol Security Information

1-(2-chloro-6-fluorophenyl)ethan-1-ol Pricemore >>

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